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Compound of Interest

Compound Name: Chloromethyl methyl ether

Cat. No.: B121374 Get Quote

Essential Safety and Handling Guide for
Chloromethyl Methyl Ether
Chloromethyl methyl ether (CMME) is a highly flammable and carcinogenic compound that

demands rigorous safety protocols for handling in a laboratory setting.[1][2][3] It is classified as

a Category 1A carcinogen, is acutely toxic if inhaled, swallowed, or in contact with skin, and

can cause serious eye irritation.[1][2][3] Furthermore, CMME reacts with water or moisture to

produce poisonous hydrogen chloride gas and formaldehyde.[4][5][6] Adherence to the

following operational, personal protective equipment (PPE), and disposal plans is critical for

ensuring the safety of all laboratory personnel.

Operational and Handling Plan
Working with CMME requires a systematic approach to minimize exposure risk. Operations

should be confined to designated areas with restricted access.[4]

Step 1: Pre-Handling Preparations

Training and Documentation: Before any work begins, all personnel must be thoroughly

trained on the hazards of CMME and the proper handling procedures.[4] The Safety Data

Sheet (SDS) must be read and fully understood.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b121374?utm_src=pdf-interest
https://www.benchchem.com/product/b121374?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103680-SDS-EN.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Chloromethyl-methyl-ether.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103680-SDS-EN.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Chloromethyl-methyl-ether.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://cameochemicals.noaa.gov/chris/CME.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-Methyl-Ether
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Chloromethyl-methyl-ether.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Establish Regulated Area: Designate a specific area for handling CMME, such as a chemical

fume hood, clearly marked with warning signs indicating it as a cancer-suspect agent area.

[4]

Verify Engineering Controls: Ensure local exhaust ventilation, such as a certified chemical

fume hood, is functioning correctly.[4] All electrical equipment must be explosion-proof.[2][3]

An emergency eyewash station and safety shower must be immediately accessible.[4]

Assemble PPE: Gather all necessary PPE as detailed in the table below. Inspect all

equipment, especially gloves, for any signs of damage before use.[2]

Prepare Materials: Prepare all necessary equipment and reagents before introducing CMME

to the work area to minimize handling time.

Step 2: Chemical Handling Protocol

Grounding: To prevent static discharge, which can ignite the flammable vapors, ground and

bond all containers and receiving equipment during transfer.[2][3]

Transfer: Use an automated pump or a syringe/cannula technique for transferring liquid

CMME to minimize vapor release.[4] Avoid pouring in the open.

Execution: Perform all work within the fume hood. Keep the container tightly closed when not

in use.[2]

Monitoring: Be aware of the potential for vapor accumulation, as CMME vapors are heavier

than air and can collect in low-lying areas.[2][5]

Step 3: Post-Handling and Decontamination

Decontamination: At the end of the work shift, decontaminate all surfaces and equipment

that may have come into contact with CMME.

PPE Removal: Remove PPE in the designated area, taking care to avoid contaminating skin

or personal clothing. Place disposable items in a sealed, labeled waste container.[6]
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Personal Hygiene: Immediately after exposure and at the end of every shift, wash hands,

forearms, face, and neck thoroughly.[4] Do not eat, drink, or smoke in the work area.[2][4]

Clothing: Contaminated work clothes must not be taken home.[4] They should be removed

promptly and laundered by personnel who have been informed of the hazards.[4][6]

Personal Protective Equipment (PPE) Summary
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required equipment for handling Chloromethyl methyl ether.
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Area of Protection Required PPE
Key Specifications and

Procedures

Respiratory

Full-facepiece, pressure-

demand, self-contained

breathing apparatus (SCBA) or

supplied-air respirator.[7]

Use when local exhaust

ventilation is inadequate or

during spill cleanup.[4] A half-

face, filter-type respirator may

be used in specific, lower-risk

situations as determined by a

safety professional.

Eyes/Face
Chemical safety goggles and a

face shield.[2][5]

Must be worn at all times when

handling the chemical. Eye

protection must be approved

under government standards

such as NIOSH (US) or EN

166 (EU).[2]

Hands Protective gloves.

Gloves must be inspected for

tears or holes before each use.

[2] Consult the manufacturer's

recommendations for the most

protective glove material

against CMME.[4]

Body

Clean, full-body protective

clothing (e.g., smocks,

coveralls, long-sleeved shirt

and pants).[4]

Clothing should be changed

daily.[7] Any clothing that

becomes wet or contaminated

must be removed immediately.

[4][7]

Feet
Closed-toe shoes and shoe

covers.

Shoe covers should be worn

when entering the regulated

area and disposed of upon

exiting.

Emergency and Spill Response Plan
In the event of a spill or exposure, immediate and correct action is crucial.
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Spill Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[4]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Wearing full PPE, absorb the spill using an inert material like vermiculite, dry sand,

or earth.[4] Do not use combustible materials.

Collect: Use non-sparking tools to collect the absorbed material and place it into a sealed,

properly labeled container for hazardous waste disposal.[2][8]

Decontaminate: Clean the spill area thoroughly once the material has been removed.

First Aid Measures:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide respiratory support and seek immediate medical attention.[5][7]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water.[7][9] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least

15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9]

Waste Disposal Plan
All waste generated from handling Chloromethyl methyl ether is considered hazardous and

must be disposed of accordingly.

Segregation: Collect all CMME-contaminated waste, including excess chemical, absorbent

materials from spills, and disposable PPE, in a dedicated, sealed, and clearly labeled
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hazardous waste container.[4][6]

Storage: Store the waste container in a cool, dry, well-ventilated area away from

incompatible materials, heat, and ignition sources.[4]

Disposal: Arrange for disposal through a licensed professional waste disposal service.[2] The

recommended disposal method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2] All disposal activities must comply with local, regional, and

national environmental regulations.[3][4] The EPA hazardous waste number for CMME is

U046.[6]
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Caption: Workflow for the safe handling of Chloromethyl methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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